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Compound of Interest

Compound Name: Remikiren

Cat. No.: B1679268 Get Quote

Remikiren is an experimental, orally active drug candidate developed for the treatment of

hypertension.[5][6][7] It functions as a direct renin inhibitor, targeting the first and rate-limiting

step in the RAAS cascade.[8] Renin, a highly specific aspartyl protease, cleaves its substrate,

angiotensinogen, to form angiotensin I.[8] Angiotensin I is subsequently converted to the potent

vasoconstrictor angiotensin II. By directly inhibiting renin, Remikiren effectively reduces the

production of angiotensin I and, consequently, angiotensin II, leading to vasodilation and a

decrease in blood pressure.[8][9] Its high specificity for renin minimizes off-target effects,

making it a subject of significant interest in cardiovascular drug development.[2]

Renin-Angiotensin-Aldosterone System (RAAS)
Pathway
The diagram below illustrates the RAAS cascade and highlights the specific point of inhibition

by Remikiren.
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1. Preparation

2. Reaction

3. Data Analysis

Prepare serial dilutions
of Remikiren

Set up assay plate:
Control, 100% Activity,

and Inhibitor wells

Prepare Renin enzyme
and Substrate solutions

Add Substrate and Assay Buffer
to all wells

Add Remikiren dilutions
to inhibitor wells

Initiate reaction by adding
Renin to wells

Incubate at 37°C

Measure fluorescence kinetically
(Ex/Em ≈ 340/490 nm)

Calculate reaction rates
(V₀)

Plot % Inhibition vs.
[Remikiren]

Determine IC₅₀ value
from dose-response curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Discovery of remikiren as the first orally active renin inhibitor - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Remikiren Datasheet DC Chemicals [dcchemicals.com]

4. Remikiren|CAS 126222-34-2|DC Chemicals [dcchemicals.com]

5. Remikiren (Ro 42-5892)--an orally active renin inhibitor in essential hypertension. Effects
on blood pressure and the renin-angiotensin-aldosterone system - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. Remikiren - Wikipedia [en.wikipedia.org]

7. Renal and systemic effects of continued treatment with renin inhibitor remikiren in
hypertensive patients with normal and impaired renal function - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. google.com [google.com]

9. go.drugbank.com [go.drugbank.com]

To cite this document: BenchChem. [Introduction to Remikiren and its Mechanism of Action].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679268#in-vitro-enzymatic-inhibition-kinetics-of-
remikiren]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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